Cas no 185674-97-9 (Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI))

• Product Name: Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
• CAS No: 185674-97-9
• MF: C₁₂H₁₈N₂O₃S₂
• MW: 302.412920475006
• CID: 114602
• PubChem ID: 9209366
• Update Time: 2025-04-18

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
• methyl N'-(4-methoxy-2,3,6-trimethylphenyl)sulfonylcarbamimidothioate
• MTR-S-ETHYLISOTHIOUREA,
• Mtr-S-methylisothiourea
• 185674-97-9
• DTXSID50429388
• methyl 4-methoxy-2,3,6-trimethylphenylsulfonylcarbamimidothioate

• Inchi： 1S/C12H18N2O3S2/c1-7-6-10(17-4)8(2)9(3)11(7)19(15,16)14-12(13)18-5/h6H,1-5H3,(H2,13,14)
• InChI Key： LCARMRMLFMRMAA-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=C(C)C=1C)OC)(N=C(N)SC)(=O)=O

Computed Properties

• Exact Mass: 302.07600
• Monoisotopic Mass: 302.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 112.93000
• LogP: 3.76790

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Security Information

• Storage Condition：2-8°C